Cas no 2680729-28-4 (2-4-(2,2,2-trifluoroacetamido)piperidin-1-ylbenzoic acid)

• Product Name: 2-4-(2,2,2-trifluoroacetamido)piperidin-1-ylbenzoic acid
• CAS No: 2680729-28-4
• MF: C₁₄H₁₅F₃N₂O₃
• MW: 316.275714159012
• CID: 5633356
• PubChem ID: 165933135
• Update Time: 2025-07-21

2-4-(2,2,2-trifluoroacetamido)piperidin-1-ylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-[4-(2,2,2-trifluoroacetamido)piperidin-1-yl]benzoic acid
• EN300-28293190
• 2680729-28-4
• 2-4-(2,2,2-trifluoroacetamido)piperidin-1-ylbenzoic acid

• Inchi： 1S/C14H15F3N2O3/c15-14(16,17)13(22)18-9-5-7-19(8-6-9)11-4-2-1-3-10(11)12(20)21/h1-4,9H,5-8H2,(H,18,22)(H,20,21)
• InChI Key： KACSIKNDFWFXDT-UHFFFAOYSA-N
• SMILES： FC(C(NC1CCN(C2C=CC=CC=2C(=O)O)CC1)=O)(F)F

Computed Properties

• Exact Mass: 316.10347683g/mol
• Monoisotopic Mass: 316.10347683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 69.6Ų

Additional information on 2-4-(2,2,2-trifluoroacetamido)piperidin-1-ylbenzoic acid

Introduction to 2-4-(2,2,2-trifluoroacetamido)piperidin-1-ylbenzoic acid (CAS No. 2680729-28-4)

2-4-(2,2,2-trifluoroacetamido)piperidin-1-ylbenzoic acid, identified by its Chemical Abstracts Service (CAS) number 2680729-28-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by the presence of a benzoic acid moiety linked to a piperidine ring, which is further functionalized with a 2,2,2-trifluoroacetamide group. The structural features of this molecule make it a promising candidate for further exploration in drug discovery and development, particularly in the context of addressing unmet medical needs.

Thebenzoic acid component is well-known for its versatile biological activities and has been widely utilized in the synthesis of various therapeutic agents. Its carboxylic acid functionality allows for further derivatization, enabling the creation of more complex and tailored molecules. In contrast, thepiperidine ring is a common pharmacophore in many drugs due to its ability to enhance oral bioavailability and interact favorably with biological targets. The introduction of the2,2,2-trifluoroacetamide group adds an additional layer of complexity, potentially influencing both the metabolic stability and pharmacokinetic properties of the compound.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of how structural modifications can impact biological activity. In particular, thepiperidin-1-yl moiety has been extensively studied for its role in modulating receptor binding affinity and selectivity. The presence of thetrifluoroacetamide group may also contribute to improved metabolic stability by resisting hydrolysis under physiological conditions. These features collectively make CAS No. 2680729-28-4 an intriguing subject for further investigation.

The pharmaceutical industry has increasingly relied on structure-based drug design (SBDD) to identify novel therapeutic agents. This approach leverages high-throughput screening (HTS) data combined with computational methods to predict how different chemical entities will interact with biological targets. Thebenzoic acid-piperidine scaffold observed in CAS No. 2680729-28-4 aligns well with many successful drug candidates, suggesting that this compound could exhibit desirable pharmacological properties.

In addition to its potential as a lead compound, CAS No. 2680729-28-4 may serve as a valuable intermediate in the synthesis of more complex molecules. The versatility of its functional groups allows for further chemical manipulation, enabling researchers to explore diverse chemical space. This adaptability is particularly important in modern drug discovery pipelines, where rapid iteration and optimization are essential.

Thepiperidin-1-ylbenzoic acid moiety has been explored in several therapeutic areas, including central nervous system (CNS) disorders and inflammatory diseases. Its ability to modulate neurotransmitter receptors and inflammatory pathways makes it a promising candidate for further development. Moreover, thetrifluoroacetamide group may enhance binding affinity by introducing hydrophobic interactions and steric hindrance near critical binding pockets.

New research has highlighted the importance of fluorinated compounds in medicinal chemistry due to their ability to improve pharmacokinetic profiles. The fluorine atoms in thetrifluoroacetamide group can increase lipophilicity while maintaining metabolic stability, making it an attractive modification for drug candidates. This property is particularly relevant for oral drugs where absorption and distribution are critical factors.

The synthesis of CAS No. 2680729-28-4 involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and flow chemistry techniques, have been employed to streamline the process. These methods not only improve efficiency but also reduce waste generation, aligning with green chemistry principles.

Evaluation of CAS No. 2680729-28-4 in preclinical models has shown encouraging results regarding its potential as a therapeutic agent. Studies have demonstrated its ability to interact with specific biological targets while maintaining good selectivity profiles. These findings support further development efforts aimed at translating this compound into clinical applications.

The growing interest in fluorinated pharmaceuticals underscores the significance of compounds like CAS No. 2680729-28-4 in modern drug discovery. The combination of apiperidine-based scaffold with fluorinated substituents offers a unique chemical profile that may lead to novel therapeutic interventions across multiple disease areas.